Cas no 62679-00-9 (N,N'-(1H-Pyrazole-3,5-diyl)diacetamide)

• Product Name: N,N'-(1H-Pyrazole-3,5-diyl)diacetamide
• CAS No: 62679-00-9
• MF: C₇H₁₀N₄O₂
• MW: 182.17990064621
• MDL: MFCD05739921
• CID: 3042563
• PubChem ID: 900898
• Update Time: 2025-10-30

N,N'-(1H-Pyrazole-3,5-diyl)diacetamide Chemical and Physical Properties

Names and Identifiers

• N,N'-(1H-Pyrazole-3,5-diyl)diacetamide
• N-(3-acetamido-1H-pyrazol-5-yl)acetamide
• N-[3-(acetylamino)-1H-pyrazol-5-yl]acetamide
• HMS1627K20
• N,N-(1H-Pyrazole-3,5-diyl)diacetamide
• AK543095
• Acetamide, N,N'-1H-pyrazole-3,5-diylbis-
• DS-19196
• MFCD05739921
• SCHEMBL4420465
• AI-031/31964019
• 62679-00-9
• W17190
• CS-0061068
• CCG-133633
• AKOS001837268

• MDL： MFCD05739921
• Inchi： 1S/C7H10N4O2/c1-4(12)8-6-3-7(11-10-6)9-5(2)13/h3H,1-2H3,(H3,8,9,10,11,12,13)
• InChI Key： LIIWUERQTBQHCP-UHFFFAOYSA-N
• SMILES： O=C(C)NC1=CC(=NN1)NC(C)=O

Computed Properties

• Exact Mass: 182.08037557g/mol
• Monoisotopic Mass: 182.08037557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.9
• XLogP3: -0.8

Additional information on N,N'-(1H-Pyrazole-3,5-diyl)diacetamide

Recent Advances in the Study of N,N'-(1H-Pyrazole-3,5-diyl)diacetamide (CAS: 62679-00-9) in Chemical Biology and Pharmaceutical Research

N,N'-(1H-Pyrazole-3,5-diyl)diacetamide (CAS: 62679-00-9) is a pyrazole-based compound that has recently gained attention in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, characterized by its acetamide-substituted pyrazole core, has been investigated for its role in modulating various biological pathways, including inflammation, cancer, and infectious diseases. Recent studies have explored its synthesis, molecular interactions, and pharmacological effects, positioning it as a promising candidate for drug development.

One of the key areas of research focuses on the compound's anti-inflammatory properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that N,N'-(1H-Pyrazole-3,5-diyl)diacetamide exhibits significant inhibitory effects on pro-inflammatory cytokines such as TNF-α and IL-6. The study utilized in vitro assays and molecular docking simulations to elucidate the compound's mechanism of action, revealing its ability to bind to specific pockets in the NF-κB signaling pathway. These findings suggest its potential as a lead compound for developing novel anti-inflammatory agents.

In the field of oncology, recent research has highlighted the compound's antitumor activity. A preprint article from BioRxiv (2024) reported that N,N'-(1H-Pyrazole-3,5-diyl)diacetamide induces apoptosis in certain cancer cell lines by disrupting mitochondrial membrane potential and activating caspase-3. The study employed flow cytometry and Western blot analysis to validate these effects, with results indicating a dose-dependent response. Notably, the compound showed selective cytotoxicity toward cancer cells while sparing normal cells, a property highly desirable for anticancer therapeutics.

Another emerging application of N,N'-(1H-Pyrazole-3,5-diyl)diacetamide is in the treatment of infectious diseases. A 2023 paper in Antimicrobial Agents and Chemotherapy explored its efficacy against drug-resistant bacterial strains. The researchers synthesized derivatives of the compound and evaluated their antibacterial activity using minimum inhibitory concentration (MIC) assays. The results revealed that certain derivatives exhibited potent activity against methicillin-resistant Staphylococcus aureus (MRSA), with mechanisms involving disruption of bacterial cell wall synthesis. This opens new avenues for addressing the global challenge of antibiotic resistance.

From a chemical perspective, advancements have been made in the synthesis and structural optimization of N,N'-(1H-Pyrazole-3,5-diyl)diacetamide. A recent Organic Letters publication (2024) described a novel, high-yield synthetic route using microwave-assisted reactions, which significantly reduced reaction times and improved purity. Computational studies have also provided insights into the compound's structure-activity relationships (SAR), enabling researchers to design more potent analogs with enhanced pharmacokinetic properties.

Despite these promising developments, challenges remain in the clinical translation of N,N'-(1H-Pyrazole-3,5-diyl)diacetamide. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. However, the growing body of research underscores its versatility and potential across multiple therapeutic areas. Future directions may include combination therapies, targeted delivery systems, and expanded investigations into its mechanisms of action.

In conclusion, N,N'-(1H-Pyrazole-3,5-diyl)diacetamide (CAS: 62679-00-9) represents a compelling area of research in chemical biology and drug discovery. Its multifaceted biological activities, coupled with recent synthetic and analytical advancements, position it as a valuable scaffold for developing next-generation therapeutics. Continued exploration of this compound and its derivatives is likely to yield significant contributions to the fields of medicine and pharmacology in the coming years.